Cas no 1246820-82-5 (Tolfenamic Acid-d4)

• Product Name: Tolfenamic Acid-d4
• CAS No: 1246820-82-5
• MF: C₁₄H₁₂ClNO₂
• MW: 265.728229522705
• CID: 2259456
• PubChem ID: 71752607
• Update Time: 2025-08-04

Tolfenamic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Tolfenamic Acid-d4
• YEZNLOUZAIOMLT-IKMBEDGYSA-N
• Tolfenamic-d4 Acid (benzoic-3,4,5,6-d4)
• [2H4]-Tolfenamic Acid
• CS-0169723
• F91372
• DA-68250
• 1246820-82-5
• 2-[(3-Chloro-2-methylphenyl)amino]benzoic Acid-d4
• HY-B0335S
• 2-(3-chloro-2-methylanilino)-3,4,5,6-tetradeuteriobenzoic acid

• Inchi： 1S/C14H12ClNO2/c1-9-11(15)6-4-8-12(9)16-13-7-3-2-5-10(13)14(17)18/h2-8,16H,1H3,(H,17,18)/i2D,3D,5D,7D
• InChI Key： YEZNLOUZAIOMLT-IKMBEDGYSA-N
• SMILES： C(O)(=O)C1=C([2H])C([2H])=C([2H])C([2H])=C1NC1=CC=CC(Cl)=C1C

Computed Properties

• Exact Mass: 265.0807633g/mol
• Monoisotopic Mass: 265.0807633g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49.3Ų

Additional information on Tolfenamic Acid-d4

Recent Advances in the Application of Tolfenamic Acid-d4 (CAS: 1246820-82-5) in Chemical Biology and Pharmaceutical Research

Tolfenamic Acid-d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) Tolfenamic Acid (CAS: 13710-19-5), has emerged as a valuable tool in chemical biology and pharmaceutical research. The compound, with the CAS number 1246820-82-5, is specifically designed for use as an internal standard in mass spectrometry-based quantification studies. Recent studies have highlighted its utility in pharmacokinetic and metabolic studies, owing to its enhanced stability and minimal isotopic interference compared to its non-deuterated counterpart.

The primary application of Tolfenamic Acid-d4 lies in its role as a stable isotope-labeled internal standard for the quantification of Tolfenamic Acid in biological matrices. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the compound's efficacy in improving the accuracy and precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The study reported a linear dynamic range of 0.5–500 ng/mL with excellent intra- and inter-day precision (CV < 10%), making it a reliable choice for high-throughput bioanalytical applications.

Beyond its analytical applications, Tolfenamic Acid-d4 has also been investigated for its potential in drug metabolism studies. A recent preprint on bioRxiv (2024) explored the compound's metabolic stability in human liver microsomes, revealing a significantly prolonged half-life compared to Tolfenamic Acid. This property makes it particularly useful for tracing metabolic pathways and identifying potential drug-drug interactions, which is critical for the development of safer NSAID formulations.

In addition to its pharmacological applications, Tolfenamic Acid-d4 has found use in chemical biology research. A 2023 study in ACS Chemical Biology utilized the compound as a probe to investigate the binding dynamics of Tolfenamic Acid to cyclooxygenase-2 (COX-2). The deuterium labeling allowed for precise tracking of the drug's interaction with the enzyme, providing insights into the structural determinants of COX-2 inhibition. These findings could inform the design of next-generation NSAIDs with improved selectivity and reduced side effects.

Despite its advantages, the synthesis of Tolfenamic Acid-d4 presents certain challenges, as highlighted in a 2024 review in Organic Process Research & Development. The review discussed the optimization of deuterium incorporation strategies to achieve high isotopic purity (>98%) while maintaining cost-effectiveness. Advances in catalytic deuteration techniques, such as the use of palladium-based catalysts, have significantly improved the scalability of Tolfenamic Acid-d4 production, making it more accessible for research and industrial applications.

Looking ahead, the continued development and application of Tolfenamic Acid-d4 are expected to play a pivotal role in advancing both basic and translational research in chemical biology and pharmaceuticals. Its unique properties as a stable isotope-labeled compound offer unparalleled opportunities for enhancing the precision of bioanalytical methods and deepening our understanding of drug metabolism and protein-ligand interactions. Future research directions may include its use in proteomics and biomarker discovery, further expanding its utility in the life sciences.